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Compound of Interest

Compound Name: Serotonin adipinate

Cat. No.: B1681638

Audience: Researchers, scientists, and drug development professionals.

Abstract: Serotonin, a critical neurotransmitter, is often formulated as a salt to enhance its
stability and modify its physicochemical properties. This document provides a comprehensive
technical overview of the synthesis and characterization of serotonin adipinate, a salt formed
between serotonin and adipic acid.[1] Serotonin adipate has been utilized in medical
formulations and its crystal structure has been a subject of study.[1][2] This guide details a
plausible synthetic protocol, outlines methods for structural and physicochemical
characterization, and presents illustrative data in a structured format for clarity. The
methodologies and workflows are visualized to provide an accessible reference for researchers
in pharmaceutical development and chemical synthesis.

Introduction

Serotonin (5-hydroxytryptamine) is a monoamine neurotransmitter with profound implications in
a vast range of physiological and psychological processes. Due to its inherent instability,
particularly in solution, serotonin is frequently prepared and administered as a salt. The choice
of the counter-ion is critical as it can significantly influence properties such as solubility,
stability, hygroscopicity, and bioavailability.

Adipic acid is a six-carbon, non-toxic, dicarboxylic acid. Its salt with serotonin, serotonin
adipinate (C10H13N20%-CsH904™), offers the potential for a stable, crystalline solid form of the
active pharmaceutical ingredient.[2] The dicarboxylic nature of adipic acid allows for the
formation of a salt where the protonated primary amine of serotonin is ionically bonded to a
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deprotonated carboxylate group of the adipate monoanion. This guide provides a detailed
methodology for the synthesis and comprehensive characterization of this salt.

Synthesis of Serotonin Adipinate

The synthesis of serotonin adipinate is achieved through a straightforward acid-base reaction
between serotonin (typically as a free base or a more common salt like the hydrochloride) and

adipic acid in an appropriate solvent system. The following protocol describes a representative
procedure.

Synthesis Reaction Pathway

The reaction involves the protonation of the primary amine group of serotonin by one of the
carboxylic acid groups of adipic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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